Cas no 1873275-19-4 (2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 1873275-19-4
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5325203
• Update Time: 2025-06-15

2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z2217052726
• 2-[(cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid
• 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H15NO3S/c13-11(14)9-7-16-10(12-9)6-15-8-4-2-1-3-5-8/h7-8H,1-6H2,(H,13,14)
• InChI Key： AVAXPQYOPIEOKX-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1COC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7

Additional information on 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1873275-19-4)

2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1873275-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a cyclohexyloxy moiety and a carboxylic acid group in its structure makes it a versatile intermediate for drug discovery and material science.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing novel therapeutics, including antimicrobial, anti-inflammatory, and anticancer agents. Researchers are particularly interested in 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid due to its potential as a building block for small-molecule inhibitors and bioconjugates. Its CAS No. 1873275-19-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors like thiazole-4-carboxylic acid and cyclohexanol derivatives. Optimizing its yield and purity is critical for industrial-scale production, a topic widely discussed in process chemistry forums. Additionally, its physicochemical properties, such as solubility and stability, are key considerations for formulation scientists.

From an environmental perspective, green chemistry principles are increasingly applied to the synthesis of such compounds to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical manufacturing, a hot topic among researchers and policymakers. The compound’s biodegradability and eco-toxicity profile are also under scrutiny, as regulatory frameworks tighten worldwide.

In the pharmaceutical sector, 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid is explored for its potential to modulate enzyme activity and receptor binding. Its structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to design next-generation drugs. For instance, its thiazole core is known to interact with biological targets like kinases and G-protein-coupled receptors (GPCRs), making it a valuable scaffold.

Beyond therapeutics, this compound finds applications in material science, particularly in the development of functional polymers and coating materials. Its carboxylic acid group allows for easy functionalization, enabling the creation of advanced materials with tailored properties. This versatility has sparked interest in industries ranging from electronics to agriculture.

For researchers and manufacturers, sourcing high-quality 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1873275-19-4) is paramount. Reputable suppliers often provide detailed analytical certificates and MSDS to ensure compliance with safety and quality standards. Online searches for this compound frequently include terms like "synthesis protocol", "supplier list", and "application examples", highlighting the need for accessible technical data.

In conclusion, 2-[(Cyclohexyloxy)methyl]-1,3-thiazole-4-carboxylic acid represents a promising compound at the intersection of chemistry, biology, and materials science. Its CAS No. 1873275-19-4 serves as a gateway to a wealth of research opportunities, from drug development to sustainable innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.